Cas no 83413-93-8 (2,2-dimethylthiolane-3-carbaldehyde)

• Product Name: 2,2-dimethylthiolane-3-carbaldehyde
• CAS No: 83413-93-8
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 988866
• PubChem ID: 2763141
• Update Time: 2025-05-28

2,2-dimethylthiolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylthiolane-3-carbaldehyde
• 2,2-DIMETHYL-TETRAHYDROTHIOPHENE-3-CARBOXALDEHYDE
• Z1255356876
• 2,2-Dimethyl-tetrahydro-3-thiophenecarboxaldehyde
• EN300-1693706
• 83413-93-8
• DB-260250

• Inchi： 1S/C7H12OS/c1-7(2)6(5-8)3-4-9-7/h5-6H,3-4H2,1-2H3
• InChI Key： MTBZAAPXOYEIAE-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)C1(C)C

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2,2-dimethylthiolane-3-carbaldehyde

Recent Advances in the Study of 2,2-dimethylthiolane-3-carbaldehyde (CAS: 83413-93-8) in Chemical Biology and Pharmaceutical Research

The compound 2,2-dimethylthiolane-3-carbaldehyde (CAS: 83413-93-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anticancer agents.

One of the most notable advancements in the study of 2,2-dimethylthiolane-3-carbaldehyde is its application in the synthesis of thiolane-based scaffolds, which are increasingly recognized for their pharmacological potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing thiolane derivatives that exhibit potent inhibitory effects against SARS-CoV-2 protease. The study utilized a combination of computational modeling and in vitro assays to validate the compound's binding affinity and specificity, suggesting its promise as a lead compound for antiviral drug development.

Further research has explored the compound's role in modulating cellular redox pathways. A recent paper in Chemical Biology & Drug Design reported that 2,2-dimethylthiolane-3-carbaldehyde derivatives can act as potent antioxidants, scavenging reactive oxygen species (ROS) and protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases and cancer, where oxidative stress plays a critical role in disease progression. The study also highlighted the compound's low cytotoxicity, making it a viable candidate for further preclinical evaluation.

In addition to its biological activities, advancements in the synthetic methodology of 2,2-dimethylthiolane-3-carbaldehyde have been reported. A 2022 publication in Organic Letters detailed a novel, high-yield synthesis route that employs asymmetric catalysis to produce enantiomerically pure forms of the compound. This breakthrough is expected to facilitate the large-scale production of the compound for further pharmacological studies and industrial applications. The authors emphasized the scalability and cost-effectiveness of the new method, which could significantly lower the barriers to its commercial utilization.

Despite these promising developments, challenges remain in the clinical translation of 2,2-dimethylthiolane-3-carbaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's versatility and the growing body of evidence supporting its biological activities underscore its potential as a valuable tool in drug discovery. Future research directions may include the exploration of its applications in combination therapies and the development of targeted delivery systems to enhance its efficacy and reduce side effects.

In conclusion, 2,2-dimethylthiolane-3-carbaldehyde (CAS: 83413-93-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse applications, from antiviral and anticancer agents to antioxidants, highlight its potential to address unmet medical needs. Continued interdisciplinary collaboration and innovation in synthesis and drug delivery will be crucial to unlocking its full therapeutic potential.